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Compound of Interest

Compound Name: Lp-PLA2-IN-10

Cat. No.: B12409412

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological context of Lp-PLA2-IN-10, a potent inhibitor of Lipoprotein-associated
phospholipase A2 (Lp-PLA2). This document is intended to serve as a valuable resource for
researchers in the fields of neurodegenerative and cardiovascular diseases.

Core Compound Information

Lp-PLA2-IN-10, identified as compound 4 in patent WO2022001881A1, is a novel small
molecule inhibitor of the Lp-PLA2 enzyme.[1]

Chemical Structure and Properties

The definitive chemical structure, IUPAC name, and SMILES string for Lp-PLA2-IN-10 are
detailed in the referenced patent. At present, a publicly available visual representation of the
structure is limited.

Table 1: Chemical and Physical Properties of Lp-PLA2-IN-10
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Property Value Source
Molecular Formula C21H15F5N404 [1]
Molecular Weight 482.36 g/mol [1]
IUPAC Name Not publicly available

SMILES Not publicly available

Storage and Handling

For optimal stability, Lp-PLA2-IN-10 powder should be stored at -20°C for up to two years.
Solutions in DMSO can be stored at 4°C for up to two weeks or at -80°C for up to six months.

[1]

Biological Activity and Mechanism of Action

Lp-PLA2-IN-10 is a potent inhibitor of Lipoprotein-associated phospholipase A2 (Lp-PLA2), an
enzyme implicated in the pathogenesis of various inflammatory diseases.

Target Enzyme: Lipoprotein-associated Phospholipase
A2 (Lp-PLA2)

Lp-PLA2, also known as platelet-activating factor acetylhydrolase (PAF-AH), is a calcium-
independent serine lipase. It is primarily produced by inflammatory cells such as macrophages,
T-lymphocytes, and mast cells. In circulation, approximately 80% of Lp-PLA2 is associated with
low-density lipoprotein (LDL), with the remainder bound to high-density lipoprotein (HDL).

The enzyme hydrolyzes oxidized phospholipids on LDL particles, generating pro-inflammatory
mediators, including lysophosphatidylcholine (lyso-PC) and oxidized fatty acids. These
products contribute to the inflammatory cascade within the arterial wall, a key process in the
development and progression of atherosclerosis.

Signaling Pathway in Atherosclerosis

The inhibition of Lp-PLA2 by compounds such as Lp-PLA2-IN-10 is a promising therapeutic
strategy for atherosclerosis. By blocking the enzymatic activity of Lp-PLAZ2, these inhibitors can
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prevent the generation of pro-inflammatory lipids, thereby reducing vascular inflammation and
potentially stabilizing atherosclerotic plaques.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12409412?utm_src=pdf-body-img
https://www.benchchem.com/product/b12409412?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1. Lp-PLA2-IN-10 - Immunomart [immunomart.com]

 To cite this document: BenchChem. [Lp-PLA2-IN-10: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409412#|p-pla2-in-10-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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